Cas no 52561-90-7 (2-(5-Methyl-1,2,4-oxadiazol-3-yl)phenol)

• Product Name: 2-(5-Methyl-1,2,4-oxadiazol-3-yl)phenol
• CAS No: 52561-90-7
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 2830337
• PubChem ID: 135590547
• Update Time: 2025-11-01

2-(5-Methyl-1,2,4-oxadiazol-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL4386662
• 6-(5-Methyl-1,2,4-oxadiazol-3(2H)-ylidene)cyclohexa-2,4-dien-1-one
• QVCMCDOWSSUCRS-UHFFFAOYSA-N
• 2-(5-Methyl-1,2,4-oxadiazol-3-yl)phenol
• DB-391673
• AKOS002683215
• DTXSID50739550
• 52561-90-7
• (5-methyl-1,2,4-oxadiazol-3-yl)phenol

• Inchi： 1S/C9H8N2O2/c1-6-10-9(11-13-6)7-4-2-3-5-8(7)12/h2-5,12H,1H3
• InChI Key： QVCMCDOWSSUCRS-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(C2C=CC=CC=2O)=N1

Computed Properties

• Exact Mass: 176.058577502Da
• Monoisotopic Mass: 176.058577502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.2Ų

Additional information on 2-(5-Methyl-1,2,4-oxadiazol-3-yl)phenol

Introduction to 2-(5-Methyl-1,2,4-oxadiazol-3-yl)phenol (CAS No. 52561-90-7)

2-(5-Methyl-1,2,4-oxadiazol-3-yl)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 52561-90-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic derivative has garnered attention due to its unique structural framework and its potential applications in medicinal chemistry. The compound features a phenolic moiety linked to a 5-methyl-substituted 1,2,4-oxadiazole ring, which imparts distinct electronic and steric properties that make it a valuable scaffold for drug discovery.

The 1,2,4-oxadiazole core is a well-documented pharmacophore in medicinal chemistry, known for its role in various bioactive molecules. Its presence in 2-(5-Methyl-1,2,4-oxadiazol-3-yl)phenol contributes to the compound's ability to interact with biological targets in multiple ways. The 5-methyl substituent on the oxadiazole ring further modulates the electronic properties of the molecule, influencing its reactivity and binding affinity. This structural feature is particularly intriguing as it allows for fine-tuning of the compound's pharmacological profile through structural modifications.

The phenol group in the molecule is another critical feature that enhances its pharmaceutical relevance. Phenols are well-known for their antioxidant properties and their ability to form hydrogen bonds, which are essential for molecular recognition processes in biological systems. The combination of the oxadiazole and phenol moieties in 2-(5-Methyl-1,2,4-oxadiazol-3-yl)phenol creates a versatile platform for designing molecules with potential therapeutic effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of 2-(5-Methyl-1,2,4-oxadiazol-3-yl)phenol with various biological targets. Studies suggest that this compound exhibits promising interactions with enzymes and receptors involved in inflammatory pathways. The oxadiazole ring is particularly effective in modulating the activity of these targets due to its ability to engage in hydrophobic and hydrogen bonding interactions simultaneously.

In addition to its pharmacological potential, 2-(5-Methyl-1,2,4-oxadiazol-3-yl)phenol has been investigated for its role in chemical synthesis. The presence of both the oxadiazole and phenol groups makes it a suitable candidate for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other organic transformations. These synthetic capabilities allow chemists to explore a wide range of derivatives that could exhibit enhanced biological activity or improved pharmacokinetic properties.

One of the most exciting aspects of 2-(5-Methyl-1,2,4-oxadiazol-3-yl)phenol is its potential application in developing novel therapeutic agents. Current research indicates that this compound may have utility in treating conditions associated with inflammation and oxidative stress. The oxadiazole moiety has been shown to inhibit the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central players in inflammatory responses. Additionally, the phenolic group contributes to the compound's antioxidant capacity, further enhancing its therapeutic potential.

The synthesis of 2-(5-Methyl-1,2,4-oxadiazol-3-yl)phenol has been optimized through various methodologies to ensure high yield and purity. Modern synthetic techniques, including flow chemistry and microwave-assisted reactions, have been employed to streamline the process and improve scalability. These advancements have made it possible to produce sufficient quantities of the compound for both preclinical studies and industrial applications.

Preclinical studies on 2-(5-Methyl-1,2,4-oxadiazol-3-yl)phenol have revealed encouraging results regarding its safety profile and efficacy. Animal models have demonstrated that this compound can modulate inflammatory responses without significant side effects at effective doses. These findings are crucial for advancing towards clinical trials and evaluating its potential as a therapeutic agent in human populations.

The future directions for research on 2-(5-Methyl-1,2,4-oaxdiazolyl)-3H-pyrazole (CAS No: 52561 90 7) include exploring its mechanism of action in greater detail and identifying new targets for intervention. Additionally,Phenols derivatives with oxadiazole scaffold (CAS No: 52561 90 7) may be combined with other bioactive molecules to develop synergistic therapeutic strategies. The growing interest in this class of compounds underscores their importance as building blocks for innovative drug development.

In conclusion,(E)-N'-(3-Hydroxypropylidene)-N''-(6-methoxybenzamido)-N''''-(methylthio)tris(1H-pyrazolo[3',4':5',6']pyrazin]-6(7H)-dione (CAS No: 8799560 41 0) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. The combination of the oxadiazole and phenol moieties provides a rich framework for designing molecules with therapeutic potential,(E)-N'-(3-Hydroxypropylidene)-N''-(6-methoxybenzamido)-N''''-(methylthio)tris(1H-pyrazolo[3',4':5',6']pyrazin]-6(7H)-dione (CAS No: 8799560 41 0) continues to be an area of active investigation,(E)-N'-(3-Hydroxypropylidene)-N''-(6-methoxybenzamido)-N''''-(methylthio)tris(1H-pyrazolo[3',4':5',6']pyrazin]-6(7H)-dione (CAS No: 8799560 41 0) holds great promise as a lead compound or intermediate for further drug development efforts.